Cas no 1803859-41-7 (5-Amino-2-nitrophenylpropanal)

• Product Name: 5-Amino-2-nitrophenylpropanal
• CAS No: 1803859-41-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4961632
• Update Time: 2023-08-24

5-Amino-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-nitrophenylpropanal

• Inchi： 1S/C9H10N2O3/c1-6(5-12)8-4-7(10)2-3-9(8)11(13)14/h2-6H,10H2,1H3
• InChI Key： HDFYKZZFPSSRQG-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C=CC=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1
• Topological Polar Surface Area: 88.9